Cas no 1424607-12-4 (2-{4-[(2-chloroquinoxalin-6-yl)sulfonyl]piperazin-1-yl}-N-cyclopropylpropanamide)

• Product Name: 2-{4-[(2-chloroquinoxalin-6-yl)sulfonyl]piperazin-1-yl}-N-cyclopropylpropanamide
• CAS No: 1424607-12-4
• MF: C₁₈H₂₂ClN₅O₃S
• MW: 423.916981220245
• CID: 5843342
• PubChem ID: 71850797
• Update Time: 2025-06-29

2-{4-[(2-chloroquinoxalin-6-yl)sulfonyl]piperazin-1-yl}-N-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-chloroquinoxalin-6-yl)sulfonylpiperazin-1-yl]-N-cyclopropylpropanamide
• Z1421364312
• AKOS033329271
• EN300-26600137
• 2-{4-[(2-chloroquinoxalin-6-yl)sulfonyl]piperazin-1-yl}-N-cyclopropylpropanamide
• 1424607-12-4

• Inchi： 1S/C18H22ClN5O3S/c1-12(18(25)21-13-2-3-13)23-6-8-24(9-7-23)28(26,27)14-4-5-15-16(10-14)20-11-17(19)22-15/h4-5,10-13H,2-3,6-9H2,1H3,(H,21,25)
• InChI Key： XFSBVSSWWOQFAY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C=CC(=C2)S(N2CCN(CC2)C(C)C(NC2CC2)=O)(=O)=O)=N1

Computed Properties

• Exact Mass: 423.1131884g/mol
• Monoisotopic Mass: 423.1131884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-[(2-chloroquinoxalin-6-yl)sulfonyl]piperazin-1-yl}-N-cyclopropylpropanamide

Compound CAS No. 1424607-12-4: 2-{4-[(2-chloroquinoxalin-6-yl)sulfonyl]piperazin-1-yl}-N-cyclopropylpropanamide

The compound with CAS No. 1424607-12-4, known as 2-{4-[(2-chloroquinoxalin-6-yl)sulfonyl]piperazin-1-yl}-N-cyclopropylpropanamide, is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound represents a unique combination of structural motifs, including a quinoxaline core, a sulfonyl group, and a piperazine ring, which collectively contribute to its potential biological activity and pharmacological properties.

Quinoxaline derivatives have long been recognized for their diverse biological activities, ranging from anti-inflammatory to anticancer effects. The presence of the sulfonyl group in this compound further enhances its potential as a bioactive molecule, as sulfonylated compounds are often associated with improved pharmacokinetic profiles and increased stability in biological systems. The piperazine ring, a common structural element in many pharmaceutical agents, adds flexibility and additional binding sites for interactions with target proteins.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its potential as a lead molecule for the development of novel therapeutic agents. Researchers have employed advanced synthetic methodologies to optimize the production of this compound, ensuring high purity and consistency. The use of green chemistry principles in its synthesis has also been explored, aligning with the growing emphasis on sustainable practices in the pharmaceutical industry.

From a pharmacological standpoint, this compound has shown promising results in preclinical models, particularly in its ability to modulate key cellular pathways involved in disease progression. For instance, studies have demonstrated its potential as an antiproliferative agent, where it inhibits the growth of cancer cells by targeting specific enzymes or receptors. Additionally, its ability to cross the blood-brain barrier suggests its potential application in neurodegenerative diseases or central nervous system disorders.

The structural complexity of this compound presents both challenges and opportunities for researchers. The cyclopropyl group attached to the propanamide moiety introduces steric hindrance, which can influence both its solubility and bioavailability. However, this feature may also enhance its selectivity for specific molecular targets, making it a valuable tool for precision medicine.

Advances in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with various protein targets, providing insights into its mechanism of action. These findings have been corroborated by experimental data from in vitro assays, reinforcing the compound's suitability as a candidate for further development.

In conclusion, CAS No. 1424607-12-4 represents a cutting-edge chemical entity with significant potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic and pharmacological research, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.